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Compound of Interest

Compound Name: Ethyl acetoacetate-3-13C

Cat. No.: B1625688 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl acetoacetate-3-13C

Introduction
Ethyl acetoacetate-3-13C is a stable isotope-labeled form of ethyl acetoacetate, an organic

compound widely utilized as an intermediate in various chemical syntheses.[1] The

incorporation of a carbon-13 isotope at the third carbon position makes it a valuable tracer for

metabolic studies and for quantitative analysis using techniques like nuclear magnetic

resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid

chromatography-mass spectrometry (LC-MS).[1] Its application extends to proteomics and as a

synthetic intermediate.[2] This guide provides a comprehensive overview of its physicochemical

properties, experimental protocols, and applications, particularly for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
The key physicochemical properties of Ethyl acetoacetate-3-13C are summarized in the table

below. These properties are crucial for its handling, application in experimental settings, and for

the interpretation of analytical data.
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Property Value Source

Molecular Formula C₅(¹³C)H₁₀O₃ [3]

Molecular Weight 131.13 g/mol [2][3][4][5]

Appearance Colorless liquid [6]

Odor Fruity [6]

Boiling Point 181 °C (lit.) [4]

Melting Point -43 °C (lit.) [4]

Density 1.037 g/mL at 25 °C [4]

Refractive Index n20/D 1.419 (lit.) [4]

Flash Point 84 °C (closed cup) [4]

Isotopic Purity 99 atom % ¹³C [4]

Chemical Purity 98-99% [2][4]

CAS Number 61973-42-0 [2][4][5]

Experimental Protocols
Synthesis of [3-¹³C]acetoacetate from Ethyl
acetoacetate-3-¹³C
A primary application of Ethyl acetoacetate-3-¹³C is as a precursor for the synthesis of [3-

¹³C]acetoacetate, which can be hyperpolarized for use in metabolic imaging.[7] The synthesis

involves the saponification of the ethyl ester.[7]

Protocol:

Place 1 gram of [3-¹³C]ethyl acetoacetate in a suitable reaction vessel.[7]

Add 4.8 mL of water to the vessel.[7]

Add 1.9 mL of 4 mol/L lithium hydroxide.[7]
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Place the reaction mixture in a water bath at 40°C.[7]

The reaction proceeds to yield lithium [3-¹³C]acetoacetate.[7]

The purity of the synthesized [3-¹³C]acetoacetate can be assessed using hyperpolarized ¹³C-

NMR.[7]

The workflow for this synthesis is illustrated in the diagram below.
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Reactants

Process

Products

Ethyl acetoacetate-3-13C

Mix and Heat at 40°CLithium Hydroxide (LiOH)

Water (H2O)

[3-13C]acetoacetate

Ethanol
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Ethyl Acetate

Claisen Condensation

Sodium Ethoxide (Base)

Acidification

Purification (Distillation)

Ethyl Acetoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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